Cas no 6950-82-9 (7-Hydroxycoumarin-4-acetic acid)

• Product Name: 7-Hydroxycoumarin-4-acetic acid
• CAS No: 6950-82-9
• MF: C₁₁H₈O₅
• MW: 220.178223609924
• MDL: MFCD00037563
• CID: 511064
• PubChem ID: 5338490
• Update Time: 2025-04-19

7-Hydroxycoumarin-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-4-aceticacid, 7-hydroxy-2-oxo-
• 7-Hydroxycoumarin-4-acetic Acid
• 4-(CARBOXYMETHYL)UMBELLIFERONE
• 7-HYDROXY-4-COUMARINYLACETIC ACID FOR FLUORESCENCE
• 7-Hydroxycoumarinyl-4-acetic acid
• 2-(7-hydroxy-2-oxochromen-4-yl)acetic acid
• 7-hydroxy-2H-chromen-2-one-4-acetic acid
• 7-hydroxy-2-oxo-2H-1-
• 7-Hydroxy-2-oxo-2H-1-benzopyran-4-acetic Acid
• 7-hydroxy-4-carboxymethyl-2H-benzopyran-2-one
• 7-hydroxy-4-coumarinyl-acetic acid
• 7-hydroxylcoumarinyl-4-acetic acid
• B-UMBELLIFERONE ACETIC ACID
• UMBELLIFERONE-4-ACETIC ACID
• 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetic acid
• BNHPMQBVNXMPDU-UHFFFAOYSA-N
• 7-Hydroxy-4-coumarinylacetic acid
• 2H-1-Benzopyran-4-acetic acid, 7-hydroxy-2-oxo-
• (7-hydroxycoumarin-4-yl)acetic acid
• NSC642907
• 7-Hca cpd
• NSC65625
• zlchem 418
• NCIOpen2_003061
• Oprea1_675
• IDI1_010655
• 7-hydroxy-coumarin-4-acetic acid
• NSC-642907
• MFCD00037563
• CHEMBL12253
• HMS1425O16
• (7-Hydroxy-2-oxo-2H-chromen-4-yl)-acetic acid
• 7-Hydroxycoumarin-4acetic acid
• Oprea1_675178
• J-100175
• 2-(7-Hydroxy-2-oxo-2H-chromen-4-yl)aceticacid
• 2-(7-hydroxy-2-oxo-chromen-4-yl)acetic acid
• Z1695772714
• 1ST164138
• H1501
• 21392-45-0
• IFLab1_004900
• NSC 65625
• SCHEMBL263980
• HY-D0112
• F1083-0012
• 7-Hydroxycoumarin-4-ylacetic acid
• (7-Hydroxy-2-oxo-2H-1-benzopyran-4-yl)acetic acid
• H-4555
• FT-0636308
• EN300-186397
• DTXSID50943938
• Oprea1_344287
• 7-HYDROXY-2-OXO-2H-1-BENZOPYRAN-4-ACETICACID
• A21440
• AM9946
• SY050406
• 7-Hydroxycoumarinyl-4-acetic acid, 97%
• CS-0010022
• NSC-65625
• AKOS005175214
• 7-hydroxy-4-coumarinacetic acid
• 7-Hydroxyl-coumarin-4-acetic acid
• (7-hydroxycoumarin-4-yl) acetic acid
• BDBM50022182
• DS-11403
• 6950-82-9
• 7-Hydroxycoumarin-4-aceticacid
• (7-hydroxy-2-oxo-2H-chromen-4-yl)acetic acid
• DB-055289
• (7-hydroxy-2-oxochromen-4-yl)acetic acid
• ALBB-015615
• STK408788
• 7-Hydroxycoumarin-4-acetic acid

• MDL： MFCD00037563
• Inchi： 1S/C11H8O5/c12-7-1-2-8-6(3-10(13)14)4-11(15)16-9(8)5-7/h1-2,4-5,12H,3H2,(H,13,14)
• InChI Key： BNHPMQBVNXMPDU-UHFFFAOYSA-N
• SMILES： O1C(C=C(CC(=O)O)C2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 220.03700
• Monoisotopic Mass: 220.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.8
• Surface Charge: 0
• Tautomer Count: 16

Experimental Properties

• Color/Form: Not determined
• Melting Point: 212 °C (dec.) (lit.)
• Solubility: DMF: soluble
• PSA: 87.74000
• LogP: 1.12570
• Solubility: Not determined
• λmax: 326(MeOH)(lit.)

7-Hydroxycoumarin-4-acetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins
• Other Chemical Reagents